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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B1220370

An In-Depth Technical Guide to 3,4-O-dimethylcedrusin

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties, experimental protocols, and biological
activities of 3,4-O-dimethylcedrusin.

Core Chemical Data

3,4-O-dimethylcedrusin is a naturally occurring lignan found in plant species such as Croton
lechleri (Dragon's Blood), Faramea multiflora, and the peel of Magnolia officinalis[1]. It belongs
to the dihydrobenzofuran neolignan subgroup[1].

Summary of Chemical Identifiers
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Identifier Value Source(s)
CAS Number 166021-14-3 [L112131[4115]16]
127179-41-3 [7](8]

Molecular Formula C21H2606 [B14151[7]

IUPAC Name

3-[(2S,3R)-2-(3,4-
dimethoxyphenyl)-3-
(hydroxymethyl)-7-methoxy-
2,3-dihydro-1-benzofuran-5-
yl]propan-1-ol

[1](7]

Synonyms

3',4-O-dimethylcedrusin, 4-O-
Methyldihydrodehydrodiconifer
yl alcohol, 2-(3',4'-
dimethoxyphenyl)-2,3-dihydro-
3-hydroxymethyl-7-
methoxybenzofuran-5-propan-
1-ol

[7](8]

Type of Compound

Lignans

[2](5]

Physicochemical Properties
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Property Value Source(s)

. 374.4 g/mol [3][5][7], 374.43
Molecular Weight [BI[41[516][7]
g/mol [4], 374.433 g/mol [6]

Appearance Powder [5]

Purity >98%[2][3][5] [2][3][5]

Soluble in DMSOJ3],
Chloroform, Dichloromethane,
Solubility Ethyl Acetate, Acetone[2]. [21[31[8]
Water solubility is estimated at
6.782 mg/L @ 25 °CJ[8].

. . 522.40 °C @ 760.00 mm Hg
Boiling Point ) [8]
(estimated)

_ 517.00 °F TCC (269.70 °C)
Flash Point ) [8]
(estimated)

logP (o/w) 2.460 (estimated) [8]

Experimental Protocols
Isolation from Natural Sources

3,4-O-dimethylcedrusin is a known constituent of the latex of Croton lechleri, commonly
known as Dragon's Blood[1][7][8]. Early research on the wound-healing properties of this
traditional South American remedy led to the isolation and characterization of this lignan[1][9].
The general workflow for isolating natural products like 3,4-O-dimethylcedrusin from plant
material is outlined below.
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Caption: Generalized workflow for the isolation of 3,4-O-dimethylcedrusin.
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Chemical Synthesis

The total synthesis of 3,4-O-dimethylcedrusin has been accomplished, with routes developed
for both racemic and enantiomerically pure forms[1]. A common strategy involves the oxidative
coupling of two C6-C3 phenylpropanoid units, which mimics the biosynthetic pathway of
lignans[1]. A related analog, 4-O-methylcedrusin, was synthesized from caffeic acid, utilizing a
series of protection and deprotection steps under mild conditions[1].

Spectroscopic Characterization

The structure of 3,4-O-dimethylcedrusin has been elucidated using various spectroscopic
techniques. Data for the following methods are available in the literature:

13C NMR[1]

1H NMR[1]

Mass Spectrometry (MS)[1]

Infrared (IR) Spectroscopy[1]

Biological Activity and Signaling Pathways
Wound Healing Properties

In vivo studies have demonstrated that 3,4-O-dimethylcedrusin contributes to wound
healing[6][9]. Its mechanism is believed to involve the stimulation of fibroblast formation and
subsequent collagen production[2][6][9]. Fibroblasts are critical cells in wound repair,
responsible for synthesizing the extracellular matrix, including collagen, which provides
structural integrity to the healing tissue.

While 3,4-O-dimethylcedrusin shows efficacy, the crude Dragon's Blood extract is reported to
be more effective[9]. This is attributed to the presence of proanthocyanidins, which stimulate
wound contraction and form a protective crust, although they may also delay the formation of
new fibroblasts[9]. The lignan is considered a key component responsible for the regenerative
and anti-inflammatory activities of the resin[10].
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The proposed mechanism of action in wound healing is depicted in the following signaling
pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,4-O-dimethylcedrusin CAS number and chemical
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220370#3-4-0-dimethylcedrusin-cas-number-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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